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Compound of Interest

Compound Name: N-Tert-butylacrylamide

Cat. No.: B110227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Tert-
butylacrylamide (N-TBA) in various organic solvents. The data and methodologies presented
herein are critical for professionals engaged in polymer chemistry, pharmaceutical formulation,
and organic synthesis, where N-TBA is a key monomer and intermediate.

Core Solubility Data

The solubility of N-Tert-butylacrylamide is significantly influenced by the nature of the solvent
and the temperature. A systematic study published in the Journal of Chemical & Engineering
Data provides extensive quantitative data on the solubility of N-TBA in a range of common
organic solvents.[1][2][3][4] The following table summarizes the mole fraction solubility (x) of N-

TBA at various temperatures.
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N,N- N,N-
Temper  Dichlor Dimethy Dimethy
Ethyl . Formam
ature ometha Ethanol lacetami Iformam Water
Acetate . ide
(K) ne de ide

(DMAC)  (DMF)

279.15 0.1682 0.1013 0.2015 0.5431 0.4567 0.0512 0.0115

284.15 0.1986 0.1198 0.2354 0.5898 0.5011 0.0613 0.0132

289.15 0.2331 0.1412 0.2741 0.6387 0.5478 0.0728 0.0151

294.15 0.2721 0.1659 0.3182 0.6896 0.5966 0.0859 0.0172

299.15 0.3163 0.1946 0.3683 0.7421 0.6473 0.1009 0.0196

304.15 0.3662 0.2278 0.4249 0.7959 0.6996 0.1181 0.0223

309.15 0.4225 0.2662 0.4885 0.8506 0.7533 0.1378 0.0253

314.15 0.4858 0.3106 0.5596 0.9059 0.8081 0.1605 0.0287

319.15 0.5568 0.3618 0.6385 - 0.8637 0.1866 0.0325
324.15 0.6361 0.4208 0.7258 - 0.9201 0.2166 0.0368
329.15 0.7245 0.4886 0.8217 - - 0.2511 0.0417
334.15 0.8225 0.5663 0.9265 - - 0.2907 0.0473
339.15 - 0.6551 - - - 0.3359 0.0536
344.15 - 0.7562 - - - 0.3876 0.0608
349.15 - 0.8709 - - - 0.4465 0.0691
353.15 - - - - - 0.5021 0.0768

Data sourced from the Journal of Chemical & Engineering Data.[1][2][3][4]

As evidenced by the data, the solubility of N-TBA generally increases with temperature across
all tested solvents. The highest solubility is observed in N,N-dimethylacetamide (DMAC) and
N,N-dimethylformamide (DMF), making them excellent choices for purification processes like
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recrystallization.[3] Conversely, N-TBA exhibits sparse solubility in water.[1][5] Other sources
indicate good solubility in ethanol and acetone.[5]

Experimental Protocol for Solubility Determination

The presented solubility data was obtained using the synthetic method.[1][2][4] This
experimental protocol is a standard technique for determining the solubility of a solid in a liquid.
The following is a detailed description of the methodology.

Materials and Apparatus:
o Solute: N-Tert-butylacrylamide (purity > 99%)

e Solvents: Ethyl acetate, ethanol, dichloromethane, water, formamide, N,N-
dimethylformamide (DMF), and N,N-dimethylacetamide (DMAC) (analytical grade)

o Apparatus: A jacketed glass vessel equipped with a magnetic stirrer, a precision
thermometer, and a laser light source and detector.

Procedure:

A known mass of the solvent is charged into the jacketed glass vessel.
e The temperature of the vessel is controlled by circulating a fluid from a thermostat bath.
e The solvent is continuously stirred to ensure thermal equilibrium.

o A known mass of N-Tert-butylacrylamide is incrementally added to the solvent at a constant
temperature.

e The dissolution of the solid is monitored by observing the intensity of the laser light
transmitted through the solution.

e The point at which the last solid particle dissolves, indicated by a stable and maximum light
intensity, is considered the saturation point.

o The total mass of the solute added to the known mass of the solvent at that specific
temperature is recorded to calculate the mole fraction solubility.
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e This procedure is repeated at different temperatures to generate the solubility curve.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow of the synthetic method for determining

the solubility of N-Tert-butylacrylamide.
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Caption: Experimental workflow for solubility determination.
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Solvent Polarity and Solubility Relationship

The solubility of a solute is often correlated with the polarity of the solvent. The following
diagram illustrates the general relationship between solvent polarity and the solubility of N-Tert-
butylacrylamide, a moderately polar compound.
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Caption: Solvent polarity and N-TBA solubility relationship.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b110227?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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